Cas no 71808-65-6 (Silane,methoxydimethyloctadecyl-)

Silane,methoxydimethyloctadecyl- structure
71808-65-6 structure
Product Name:Silane,methoxydimethyloctadecyl-
CAS No:71808-65-6
MF:C21H46OSi
MW:342.674848079681
MDL:MFCD00042920
CID:568176
PubChem ID:354335483
Update Time:2025-04-19

Silane,methoxydimethyloctadecyl- Chemical and Physical Properties

Names and Identifiers

    • Silane,methoxydimethyloctadecyl-
    • n-Octadecyl Dimethyl Methoxysilane
    • Methoxy(dimethyl)octadecylsilane
    • methoxy-dimethyl-octadecylsilane
    • Dimethylmethoxyoctadecylsilane
    • Dimethyloctadecylmethoxysilane
    • Methoxydimethyloctadecylsilane
    • Octadecyldimethylmethoxysilane
    • Silane,methoxydimethyloctadecyl
    • Silane, methoxydimethyloctadecyl-
    • Methoxy(Dimethyl)Ctadecylsilane
    • D93238
    • MFCD00042920
    • Dimethylmethoxyoctadecylsilane, Dimethyloctadecylmethoxysilane, Octadecyldimethylmethoxysilane
    • KU9CCV3QLK
    • Methoxy(dimethyl)octadecylsilane, tech grade
    • NS00062000
    • AKOS030632193
    • M3011
    • Ctadecyldimethylmethoxysilane
    • WCA80865
    • 71808-65-6
    • A866361
    • methoxydimethyl(octadecyl)silane
    • C21H46OSi
    • EINECS 276-039-4
    • SCHEMBL236670
    • N-Ctadecyldimethylmethoxysilane
    • FT-0756086
    • N-OCTADECYLDIMETHYLMETHOXYSILANE
    • DTXSID6072429
    • FS-5507
    • Methoxy(dimethyl)octadecylsilane, technical, >=90% (GC)
    • octadecyl dimethylmethoxysilane
    • RUFRLNPHRPYBLF-UHFFFAOYSA-N
    • DTXCID4047125
    • MDL: MFCD00042920
    • Inchi: 1S/C21H46OSi/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(3,4)22-2/h5-21H2,1-4H3
    • InChI Key: RUFRLNPHRPYBLF-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(CCCCCCCCCCCCCCCCCC)OC

Computed Properties

  • Exact Mass: 342.33200
  • Monoisotopic Mass: 342.332
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 18
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Colorless solid.
  • Density: 0.83 g/mL at 25 °C(lit.)
  • Melting Point: 0.821 g/cm3
  • Boiling Point: 184 °C
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.444(lit.)
    n20/D 1.444
  • PSA: 9.23000
  • LogP: 8.09940
  • Solubility: Not determined

Silane,methoxydimethyloctadecyl- Security Information

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